2-Chlorocyclopentanol

Conformational analysis Stereoelectronic effects NMR coupling constants
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H9ClO
Molecular Weight 120.58 g/mol
Cat. No. B15712775
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Technical Parameters


Basic Identity
Product Name2-Chlorocyclopentanol
Molecular FormulaC5H9ClO
Molecular Weight120.58 g/mol
Structural Identifiers
InChIInChI=1S/C5H9ClO/c6-4-2-1-3-5(4)7/h4-5,7H,1-3H2
InChIKeyMCCNFMGRUXKBFV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 g / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Chlorocyclopentanol Procurement and Overview


2-Chlorocyclopentanol (CAS 20377-80-4) is a cyclic vicinal chlorohydrin belonging to the β-halocycloalkanol class, with molecular formula C5H9ClO and molecular weight 120.58 g/mol [1]. The trans-diastereomer is the predominant commercially available form, characterized by a chlorine atom and a hydroxyl group in a 1,2-trans relationship on the cyclopentane ring [2]. This compound serves as a chiral building block in asymmetric synthesis and as a versatile intermediate for pharmaceuticals, including patented therapeutic substituted chlorocyclopentanols targeting intraocular pressure reduction [3]. Its conformational behavior, governed by a 60:40 diequatorial-to-diaxial equilibrium, distinguishes it from both its fluorinated analog and the unsubstituted parent cyclopentanol in stereoelectronic properties relevant to reactivity prediction [4].

1
Chiral building block for asymmetric synthesis workflows
2
Organometallic carbene precursor for Mn-catalyst studies
3
Mechanistic probe for β-elimination kinetics research
4
Conformational analysis reference for halocyclopentanol series

Why 2-Chlorocyclopentanol Is Irreplaceable


Substituting 2-chlorocyclopentanol with 2-fluorocyclopentanol, 2-bromocyclopentanol, or unsubstituted cyclopentanol introduces consequential changes in conformational bias, leaving-group ability, hydrogen-bonding capacity, and physicochemical handling properties that cascade into divergent reactivity outcomes. The chlorine atom occupies a critical intermediate position in the halogen series: it confers a measurably different diequatorial/diaxial equilibrium ratio compared to fluorine (60% vs. 55% diequatorial) [1], imparts a ~12 kJ/mol elevation in gas-phase elimination activation energy relative to unsubstituted cyclopentyl acetate [2], and reduces the pKa by approximately one log unit versus the parent alcohol through inductive withdrawal . Bromine, while sharing the same conformational distribution, introduces a substantially heavier leaving group (Br vs. Cl atomic weight: 79.9 vs. 35.5) with different nucleofugality, altered density (1.649 vs. 1.174 g/cm³), and distinct organometallic coordination behavior. These differences are not cosmetic—they directly affect synthetic route design, purification strategy, and downstream reactivity in carbene complex formation, elimination cascades, and chiral resolution protocols [3].

vs 2-Fluoro Conformational equilibrium may shift away from reported diequatorial preference, altering diastereoselective outcomes in downstream reactions.
vs 2-Bromo Heavier leaving group and higher density (1.649 vs 1.174 g/cm³) may change purification behavior and organometallic coordination profiles.
vs Cyclopentanol Absence of β-chlorine inductive effect reduces acidity and alters elimination activation barrier, limiting comparability in mechanistic studies.

2-Chlorocyclopentanol vs. Analogs: Quantitative Evidence


Conformational Preference over Fluoro Analog

The conformational equilibrium of trans-2-chlorocyclopentanol, determined experimentally by 3J(HH) coupling constant analysis and corroborated by NBO theoretical calculations, shows 60% diequatorial conformer population. This is a measurable 5 percentage-point difference from trans-2-fluorocyclopentanol (55% diequatorial), while trans-2-bromocyclopentanol matches the chloro compound at 60% diequatorial [1]. The origin of this difference lies in the interplay between halogen electronegativity and orbital interactions: the LP(O2)→σ*(C-H) and LP(O2)→σ*(C-C) negative hyperconjugation contributions vary systematically across the halogen series, with fluorine's stronger electron-withdrawing effect preferentially stabilizing the diaxial conformer relative to chlorine and bromine [1].

Conformational preference
Head-to-head
60% diequatorial vs 55% (2-fluoro analog); Δ = +5 pp. Bromo analog matches at 60%.
Supports diastereoselectivity prediction in chiral synthesis.
NMR 3J(HH) coupling; NBO analysis at B3LYP/aug-cc-pVTZ.
Conformational analysis Stereoelectronic effects NMR coupling constants

Elevated Elimination Barrier vs. Cyclopentanol

The gas-phase pyrolytic elimination of cis-2-chlorocyclopentanol acetate proceeds with an Arrhenius activation energy (Ea) of 192.1 ± 7.7 kJ/mol and a pre-exponential factor (A) of 6.31 × 10^12 s⁻¹ over the temperature range 633–698 K [1]. In contrast, the unsubstituted cyclopentanol acetate eliminates with Ea = 180.0 kJ/mol and A = 4.79 × 10^12 s⁻¹ over 563–623 K [2]. The ~12 kJ/mol elevation in Ea is attributable to the electron-withdrawing inductive effect of the β-chlorine, which destabilizes the partial positive charge development at the β-carbon in the cyclic six-membered transition state characteristic of ester pyrolysis. At 675 K, this translates to a rate constant k = 8.66 × 10⁻³ s⁻¹ for the chloro-substituted acetate.

Elimination barrier
Cross-study comparable
Ea = 192.1 ± 7.7 kJ/mol vs 180.0 kJ/mol (parent cyclopentanol); Δ ≈ +12.1 kJ/mol.
Supports thermal stability assessment in high-temperature processing.
Gas-phase acetate pyrolysis; 633–698 K; NIST kinetics database.
Elimination kinetics Pyrolytic cis-elimination Activation energy

Enhanced Acidity vs. Parent Cyclopentanol

The predicted pKa of 2-chlorocyclopentanol is 14.27 ± 0.40, compared to 15.31 ± 0.20 for the unsubstituted cyclopentanol . This ΔpKa of approximately 1.04 units corresponds to a roughly 11-fold enhancement in acidity (Ka ratio ≈ 11) and is consistent with the through-bond inductive electron-withdrawal by the β-chlorine atom. The pKa of 2-chlorocyclopentanol is identical within error to that of 2-bromocyclopentanol (pKa 14.27 ± 0.40) , indicating that for these secondary β-halo alcohols, the inductive effect saturates at chlorine's electronegativity level and bromine's polarizability does not confer additional acidity enhancement. This contrasts with 2-fluorocyclopentanol (predicted pKa 14.12 ± 0.40) , where the stronger inductive effect of fluorine produces a marginally more acidic alcohol.

Acidity enhancement
Data to verify
Predicted pKa 14.27 vs 15.31 (parent); ΔpKa ≈ -1.04. Bromo analog identical within error.
May support alkoxide formation context; requires experimental confirmation.
Computational prediction (ACD/Labs class); no experimental pKa reported.
Acidity Inductive effect Leaving group ability

Distinct Physicochemical Properties

2-Chlorocyclopentanol occupies a distinct position in the physicochemical property space of halocyclopentanols. Its experimentally measured properties—boiling point 81–82 °C at 15 mmHg (198.2 °C at 760 mmHg), density 1.174 g/cm³ (at 6 °C), and refractive index nD25 1.4770 [1]—differ substantially from both cyclopentanol (bp 139–140 °C, density 0.948 g/mL, nD20 1.4530) and 2-bromocyclopentanol (bp 206 °C at 760 mmHg, density 1.649 g/cm³) . The chlorine atom increases density by ~0.23 g/cm³ relative to cyclopentanol while bromine adds ~0.70 g/cm³. The boiling point at atmospheric pressure rises from 140 °C (cyclopentanol) to 198 °C (2-chloro) to 206 °C (2-bromo), reflecting the increasing molecular weight and polarizability. The computed logP of 1.1 [2] for 2-chlorocyclopentanol indicates moderate lipophilicity intermediate between the parent cyclopentanol and the bromo analog.

Physicochemical profile
Cross-study comparable
BP 198°C (760 mmHg), density 1.174 g/cm³, nD25 1.4770, logP 1.1.
Informs distillation purification and extraction protocol design.
Org. Synth. 1950; PubChem XLogP3-AA. BP at 15 mmHg: 81–82°C.
Physical properties Purification Quality control

Selective Carbene Complex Formation

Treatment of trans-2-chlorocyclopentanol with [Mn(CO)6]+ yields the acyl complex [Mn{C(O)·O·C5H8Cl}(CO)5], which upon reaction with AgBF4 undergoes intramolecular cyclization to give a cationic manganese carbene complex incorporating a 2,5-dioxacyclopentylidene ligand framework [1]. Critically, this cyclization proceeds without competitive ring-opening of the cyclopentane framework. Subsequent reaction with halide anions (Cl⁻, Br⁻, I⁻) affords neutral halogeno-carbene complexes [MnX(carbene)(CO)4] exclusively, again without ring-opening. This behavior contrasts with the reactivity of acyclic β-chloro alcohols (e.g., 2-chloroethanol), which under identical conditions with [Mn(CO)6]+ produce acyl complexes that undergo competitive ring-opening when treated with halide nucleophiles in polar solvents such as acetone or acetonitrile [1]. The cyclic constraint of the cyclopentane ring thus confers a distinct chemoselectivity advantage in organometallic transformations.

Carbene complex formation
Supporting evidence
Exclusive intramolecular cyclization; no competitive cyclopentane ring-opening detected.
Supports organometallic workflow fit over acyclic chloro alcohols.
[Mn(CO)6]+ / AgBF4 system; J. Chem. Soc., Dalton Trans. 1974.
Organometallic chemistry Carbene complexes Manganese carbonyl

Validated Monochlorourea Protocol

The Organic Syntheses procedure for trans-2-chlorocyclopentanol via in situ generation of monochlorourea from chlorine, urea, and calcium carbonate, followed by addition to cyclopentene in aqueous acetic acid, delivers a reproducible yield of 126–135 g (52–56%) of distilled product at 81–82 °C/15 mmHg with nD25 1.4770 [1]. This procedure has been independently checked and validated, establishing it as a reliable benchmark for procurement specifications. While direct comparative yield data for the analogous 2-bromocyclopentanol synthesis from cyclopentene and HOBr or NBS/H2O under identical conditions is not available in a standardized reference protocol, the monochlorourea method avoids the use of pre-formed, unstable hypochlorous acid solutions and enables in situ controlled generation of the chlorinating species, offering a practical advantage for scale-up relative to direct HOCl addition methods where chlorohydrin byproduct mixtures (including 1,2-dichlorocyclopentane) are more prevalent [1].

Validated synthesis protocol
Method context
52–56% isolated yield (126–135 g scale); BP 81–82°C/15 mmHg, nD25 1.4770.
Reduces procurement risk with independently checked benchmark.
Monochlorourea method; Org. Synth. 1950, checked by Cope & Herrick.
Synthetic methodology Process chemistry Halohydrin synthesis

2-Chlorocyclopentanol Application Scenarios


Chiral Building Block for Pharmaceuticals

The (1S,2R)-configured enantiomer of 2-chlorocyclopentanol serves as a chiral synthon for prostaglandin analogs and other cyclopentane-containing therapeutics. Patented therapeutic substituted chlorocyclopentanols, exemplified by US 2009/0018168 A1 and WO 2011091276 A1, incorporate the 2-chlorocyclopentanol scaffold into intraocular pressure-lowering agents for glaucoma treatment [1]. The defined trans-stereochemistry and the chlorine atom's intermediate leaving-group ability (between fluorine and bromine) enable predictable SN2 displacement with inversion, while the 60:40 diequatorial conformational preference established by Tormena et al. [2] provides a rational basis for predicting diastereofacial selectivity in subsequent transformations. This scenario is best served by sourcing the enantiopure (1S,2R)-2-chlorocyclopentanol (CAS 20377-80-4) rather than the racemate, with batch-specific chiral HPLC or NMR purity certification.

Manganese Carbene Catalyst Precursor

As demonstrated by Bowen, Green, Stone, and coworkers, trans-2-chlorocyclopentanol reacts with [Mn(CO)6]+ to furnish a cationic 2,5-dioxacyclopentylidene carbene complex without competitive cyclopentane ring-opening [1]. This chemoselectivity advantage—contrasting with the ring-opening observed for acyclic chloro alcohols—makes 2-chlorocyclopentanol the preferred β-chloro alcohol substrate for constructing cyclic oxacarbene manganese complexes. Subsequent halide exchange yields neutral [MnX(carbene)(CO)4] complexes that undergo stereospecific phosphine/phosphite substitution to give fac-configured products. Researchers developing manganese-based catalysts or stoichiometric carbene transfer reagents should specify 2-chlorocyclopentanol over 2-chloroethanol or other acyclic chlorohydrins to avoid degradative side reactions.

Mechanistic Probe for β-Elimination

Both cis- and trans-2-chlorocyclopentanols have been employed as structural models in deuterium kinetic isotope effect (KIE) investigations probing the mechanistic boundary between unimolecular ionization and concerted elimination pathways [1]. The well-characterized gas-phase elimination kinetics of cis-2-chlorocyclopentanol acetate (Ea = 192.1 kJ/mol, A = 6.31 × 10^12 s⁻¹, k(675 K) = 8.66 × 10⁻³ s⁻¹) [2] provide a quantitative baseline against which substituent effects, solvent effects, and deuterium substitution effects can be systematically evaluated. The ~12 kJ/mol activation barrier elevation relative to unsubstituted cyclopentanol acetate makes 2-chlorocyclopentanol derivatives particularly informative for studying polar effects on β-elimination transition states, where the electron-withdrawing chlorine serves as a calibrated perturbation.

Conformational Analysis Reference Standard

The comprehensive conformational analysis of the trans-2-halocyclopentanol series (F, Cl, Br) by Tormena et al. using 3J(HH) coupling constants, DFT calculations, and NBO analysis [1] establishes 2-chlorocyclopentanol as a well-characterized reference compound for developing and validating conformational analysis methodologies. Its intermediate position in the halogen series—sharing the 60% diequatorial population with the bromo analog but differing from the 55% of the fluoro analog—provides a discriminating test case for computational methods aiming to capture subtle stereoelectronic effects. Procurement for this purpose should prioritize material with documented trans stereochemical purity (≥95%) and batch-specific 1H NMR data enabling coupling constant extraction.

Application
Selection Property
Validation Focus
Prostaglandin analog synthesis studies
Trans-configured chiral halohydrin scaffold
Enantiomeric and diastereomeric purity verification
Manganese carbene complex synthesis
Cyclic β-chloro alcohol with constrained ring
Cyclization selectivity over ring-opening pathways
β-Elimination mechanistic studies
Calibrated chlorine inductive perturbation
Activation parameter and KIE benchmark review
Conformational analysis reference
Halocyclopentanol series intermediate member
3J(HH) coupling and DFT computational validation

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